1-(3-Phenyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one

• CAS No.: 62236-24-2
• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol
• IUPAC Name: 1-(3-phenyl-2,3-dihydroindol-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C17H15NO/c1-2-17(19)18-12-15(13-8-4-3-5-9-13)14-10-6-7-11-16(14)18/h2-11,15H,1,12H2
• InChI Key: UTLJSPTTXSDGLR-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC(C2=CC=CC=C21)C3=CC=CC=C3

Description

1-(3-Phenyl-2,3-dihydro-1H-indol-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H15NO and its molecular weight is 249.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture comprising 4.0 g of 3-phenylindoline, 40 ml of benzene, 5 ml of triethylamine and 4.0 g of acryloylchloride was stirred at 10°-15° C. for 15 minutes. The mixture was then washed with water, the benzene solution dried and the solvent removed. 4.1 G of resin which was crystallized from ether to give 2.3 g of the desired N-acryloyl-3-phenylindoline which was found to have a melting point of 77°-8° C.